N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-5-nitrofuran-2-carboxamide

• Molecular Formula: C16H14N4O5S
• Molecular Weight: 374.4 g/mol
• IUPAC Name: N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C16H14N4O5S/c1-2-3-13(21)19-16-18-10-5-4-9(8-12(10)26-16)17-15(22)11-6-7-14(25-11)20(23)24/h4-8H,2-3H2,1H3,(H,17,22)(H,18,19,21)
• InChI Key: LCZXVSNFHWUKMF-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=NC2=C(S1)C=C(C=C2)NC(=O)C3=CC=C(O3)[N+](=O)[O-]

Description

N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-5-nitrofuran-2-carboxamide, also known as BF-227, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of nitrofuran derivatives and has been found to exhibit antibacterial, antifungal, and antiviral properties.

Scientific Research Applications

N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-5-nitrofuran-2-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit antibacterial activity against a wide range of gram-positive and gram-negative bacteria, including multi-drug resistant strains. N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-5-nitrofuran-2-carboxamide has also been shown to have antifungal activity against Candida albicans and Aspergillus fumigatus. Additionally, N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-5-nitrofuran-2-carboxamide has been found to have antiviral activity against herpes simplex virus and influenza virus.

Mechanism of Action

The exact mechanism of action of N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-5-nitrofuran-2-carboxamide is not fully understood. However, it is believed that N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-5-nitrofuran-2-carboxamide exerts its antibacterial activity by disrupting bacterial cell membrane integrity and inhibiting bacterial DNA synthesis. N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-5-nitrofuran-2-carboxamide has also been shown to inhibit fungal cell wall synthesis and disrupt fungal cell membrane integrity. The antiviral activity of N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-5-nitrofuran-2-carboxamide is believed to be due to its ability to inhibit viral replication.
Biochemical and Physiological Effects:
N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-5-nitrofuran-2-carboxamide has been found to have low toxicity and is well-tolerated in vivo. In animal studies, N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-5-nitrofuran-2-carboxamide has shown to have low toxicity even at high doses. N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-5-nitrofuran-2-carboxamide has also been found to have a good pharmacokinetic profile, with high bioavailability and a long half-life. N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-5-nitrofuran-2-carboxamide has been shown to accumulate in tissues such as the liver, kidney, and lung.

Advantages and Limitations for Lab Experiments

N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-5-nitrofuran-2-carboxamide has several advantages for lab experiments. It has a broad spectrum of activity against bacteria, fungi, and viruses, making it a useful tool for studying infectious diseases. N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-5-nitrofuran-2-carboxamide has also been found to have low toxicity and is well-tolerated in vivo, making it a suitable candidate for in vivo studies. However, N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-5-nitrofuran-2-carboxamide has some limitations for lab experiments. It is a synthetic compound, which may limit its use in studying natural products. Additionally, the exact mechanism of action of N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-5-nitrofuran-2-carboxamide is not fully understood, which may limit its use in mechanistic studies.

Future Directions

N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-5-nitrofuran-2-carboxamide has several potential future directions for scientific research. One potential direction is to study its use in combination with other antimicrobial agents to enhance its activity. Another potential direction is to study its use in animal models of infectious diseases to further understand its pharmacokinetics and efficacy. Additionally, further studies are needed to fully understand the mechanism of action of N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-5-nitrofuran-2-carboxamide and its potential for use in clinical settings. Finally, N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-5-nitrofuran-2-carboxamide has potential for use as a lead compound for the development of new antimicrobial agents with improved activity and selectivity.
In conclusion, N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-5-nitrofuran-2-carboxamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. It has been found to exhibit antibacterial, antifungal, and antiviral properties and has low toxicity and a good pharmacokinetic profile. N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-5-nitrofuran-2-carboxamide has several potential future directions for scientific research, including studying its use in combination with other antimicrobial agents, studying its use in animal models of infectious diseases, fully understanding its mechanism of action, and developing new antimicrobial agents based on its structure.

Synthesis Methods

N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-5-nitrofuran-2-carboxamide can be synthesized through a multistep process starting from 2-aminobenzothiazole. The first step involves the acylation of 2-aminobenzothiazole with butyric anhydride to form N-(butanoyl)-2-aminobenzothiazole. This intermediate is then reacted with 5-nitrofuran-2-carboxylic acid to form N-[2-(butanoylamino)-1,3-benzothiazol-6-yl]-5-nitrofuran-2-carboxamide. The synthesis method has been optimized to yield a high purity and yield of the compound.